Cas no 2026360-59-6 (3-(2,3-dimethoxypropoxy)-2-methylpropane-1-sulfonyl chloride)

• Product Name: 3-(2,3-dimethoxypropoxy)-2-methylpropane-1-sulfonyl chloride
• CAS No: 2026360-59-6
• MF: C₉H₁₉ClO₅S
• MW: 274.762161493301
• CID: 6020772
• PubChem ID: 165954478
• Update Time: 2025-05-22

3-(2,3-dimethoxypropoxy)-2-methylpropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dimethoxypropoxy)-2-methylpropane-1-sulfonyl chloride
• 2026360-59-6
• EN300-1145222

• Inchi： 1S/C9H19ClO5S/c1-8(7-16(10,11)12)4-15-6-9(14-3)5-13-2/h8-9H,4-7H2,1-3H3
• InChI Key： SSVRCVJFYUZVES-UHFFFAOYSA-N
• SMILES： ClS(CC(C)COCC(COC)OC)(=O)=O

Computed Properties

• Exact Mass: 274.0641726g/mol
• Monoisotopic Mass: 274.0641726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.2Ų

Additional information on 3-(2,3-dimethoxypropoxy)-2-methylpropane-1-sulfonyl chloride

Research Briefing on 3-(2,3-dimethoxypropoxy)-2-methylpropane-1-sulfonyl chloride (CAS: 2026360-59-6)

In recent years, the compound 3-(2,3-dimethoxypropoxy)-2-methylpropane-1-sulfonyl chloride (CAS: 2026360-59-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is recognized for its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics. The unique structural features of this compound, including the dimethoxypropoxy and sulfonyl chloride moieties, make it a valuable building block for drug discovery and medicinal chemistry applications.

Recent studies have focused on the synthetic utility of 3-(2,3-dimethoxypropoxy)-2-methylpropane-1-sulfonyl chloride in the preparation of sulfonamide-based compounds. Sulfonamides are a critical class of compounds in medicinal chemistry, known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. Researchers have successfully employed this sulfonyl chloride in nucleophilic substitution reactions with various amines, yielding sulfonamide derivatives with enhanced pharmacological profiles. The dimethoxypropoxy side chain is believed to improve the solubility and bioavailability of the resulting compounds, addressing a common challenge in drug development.

One notable application of 3-(2,3-dimethoxypropoxy)-2-methylpropane-1-sulfonyl chloride is in the design of protease inhibitors. Proteases play a pivotal role in numerous physiological and pathological processes, making them attractive targets for therapeutic intervention. Recent publications have demonstrated the use of this compound in the synthesis of irreversible protease inhibitors, where the sulfonyl chloride group acts as an electrophilic warhead, forming covalent bonds with the active site residues of target enzymes. This approach has shown promise in the development of inhibitors for viral proteases, such as those involved in SARS-CoV-2 replication, as well as for cancer-related proteases.

In addition to its role in drug discovery, 3-(2,3-dimethoxypropoxy)-2-methylpropane-1-sulfonyl chloride has been investigated for its potential in chemical biology tools development. Researchers have utilized this compound to modify proteins and peptides, enabling the study of protein-protein interactions and post-translational modifications. The sulfonyl chloride group's reactivity allows for selective labeling of biomolecules, facilitating advanced imaging and proteomics studies. Recent advancements in click chemistry have further expanded the utility of this compound in bioorthogonal labeling strategies.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 3-(2,3-dimethoxypropoxy)-2-methylpropane-1-sulfonyl chloride. The compound's sensitivity to moisture and tendency to degrade under certain conditions necessitate careful optimization of synthetic protocols. Recent studies have explored improved purification techniques and stabilization methods to enhance the compound's shelf-life and reactivity. These developments are crucial for ensuring the reproducibility of research findings and facilitating the translation of discoveries into practical applications.

Looking ahead, the continued investigation of 3-(2,3-dimethoxypropoxy)-2-methylpropane-1-sulfonyl chloride is expected to yield new insights into its chemical properties and biological applications. Ongoing research is exploring its potential in targeted drug delivery systems, where the dimethoxypropoxy moiety could be leveraged for tissue-specific accumulation. Furthermore, computational studies are being conducted to predict the compound's reactivity patterns and guide the design of more efficient synthetic routes. As the field of chemical biology continues to evolve, this versatile sulfonyl chloride derivative is poised to play an increasingly important role in bridging chemistry and biology for therapeutic innovation.